Cas no 851863-98-4 (2-(benzylsulfanyl)-1-(3-bromobenzoyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-(benzylsulfanyl)-1-(3-bromobenzoyl)-4,5-dihydro-1H-imidazole
• CAS No: 851863-98-4
• MF: C₁₇H₁₅BrN₂OS
• MW: 375.282801866531
• CID: 6256121
• PubChem ID: 4179504
• Update Time: 2025-10-20

2-(benzylsulfanyl)-1-(3-bromobenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-1-(3-bromobenzoyl)-4,5-dihydro-1H-imidazole
• (2-benzylsulfanyl-4,5-dihydroimidazol-1-yl)-(3-bromophenyl)methanone
• (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(3-bromophenyl)methanone
• 851863-98-4
• F0630-0222
• AKOS024588500

• Inchi： 1S/C17H15BrN2OS/c18-15-8-4-7-14(11-15)16(21)20-10-9-19-17(20)22-12-13-5-2-1-3-6-13/h1-8,11H,9-10,12H2
• InChI Key： FMQZVNGPHDDDBO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(N1C(=NCC1)SCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 374.00885g/mol
• Monoisotopic Mass: 374.00885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-(benzylsulfanyl)-1-(3-bromobenzoyl)-4,5-dihydro-1H-imidazole

2-(Benzylsulfanyl)-1-(3-bromobenzoyl)-4,5-dihydro-1H-imidazole

The compound 2-(benzylsulfanyl)-1-(3-bromobenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851863-98-4) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule incorporates a benzylsulfanyl group (-S-C6H5CH2) attached at the 2-position of the imidazole ring and a 3-bromobenzoyl group (C6H4Br-CO-) at the 1-position. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfur-containing heterocycles like imidazoles in medicinal chemistry. The presence of the benzylsulfanyl group in 2-(benzylsulfanyl)-1-(3-bromobenzoyl)-4,5-dihydro-1H-imidazole introduces additional electronic effects and steric interactions, which can significantly influence its pharmacokinetic properties. For instance, sulfur atoms are known to enhance bioavailability and stability in biological systems, making this compound a promising candidate for drug development.

The synthesis of 2-(benzylsulfanyl)-1-(3-bromobenzoyl)-4,5-dihydro-1H-imidazole typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve higher yields and purities, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates. The use of such advanced methodologies ensures that the compound can be synthesized efficiently while maintaining its structural integrity.

One of the most intriguing aspects of this compound is its potential as a building block in supramolecular chemistry. The imidazole ring is known for its ability to form hydrogen bonds and other non-covalent interactions, which are crucial for constructing complex molecular architectures. By incorporating functional groups like the benzylsulfanyl and 3-bromobenzoyl moieties, this compound can serve as a versatile linker in the design of self-assembled nanostructures or materials with tailored properties.

In terms of applications, 2-(benzylsulfanyl)-1-(3-bromobenzoyl)-4,5-dihydro-1H-imidazole has shown promise in catalysis. Its sulfur-containing groups can act as Lewis bases or ligands in transition metal complexes, facilitating various organic transformations such as oxidation, reduction, or coupling reactions. Recent studies have demonstrated its effectiveness as a catalyst in asymmetric synthesis, where it enables the formation of chiral centers with high enantioselectivity.

Moreover, this compound exhibits interesting photophysical properties due to its conjugated system. The combination of the imidazole ring with electron-donating and withdrawing groups creates a molecule with strong fluorescence emission under UV light. This property makes it a potential candidate for use in optoelectronic devices or as a fluorescent probe in analytical chemistry.

From an environmental perspective, researchers have explored the biodegradability and toxicity of 2-(benzylsulfanyl)-1-(3-bromobenzoyl)-4,5-dihydro-1H-imidazole. Preliminary results suggest that it undergoes microbial degradation under aerobic conditions, releasing non-toxic byproducts. These findings are crucial for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, 2-(benzylsulfanyl)-1-(3-bromobenzoyl)-4,5-dihydro-1H-imidazole (CAS No. 851863-98-4) is a multifaceted compound with wide-ranging applications across chemistry and related disciplines. Its unique structure endows it with exceptional chemical reactivity and functional diversity, making it an invaluable tool for advancing scientific research and technological innovation.